2-Nitroisophthalic Acid
2-Nitroisophthalic Acid
Brand Name:
Vulcanchem
CAS No.:
21161-11-5
VCID:
VC0105565
InChI:
InChI=1S/C8H5NO6/c10-7(11)4-2-1-3-5(8(12)13)6(4)9(14)15/h1-3H,(H,10,11)(H,12,13)
SMILES:
C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])C(=O)O
Molecular Formula:
C8H5NO6
Molecular Weight:
211.13 g/mol
2-Nitroisophthalic Acid
CAS No.: 21161-11-5
Reference Standards
VCID: VC0105565
Molecular Formula: C8H5NO6
Molecular Weight: 211.13 g/mol
CAS No. | 21161-11-5 |
---|---|
Product Name | 2-Nitroisophthalic Acid |
Molecular Formula | C8H5NO6 |
Molecular Weight | 211.13 g/mol |
IUPAC Name | 2-nitrobenzene-1,3-dicarboxylic acid |
Standard InChI | InChI=1S/C8H5NO6/c10-7(11)4-2-1-3-5(8(12)13)6(4)9(14)15/h1-3H,(H,10,11)(H,12,13) |
Standard InChIKey | CAHWDGJDQYAFHM-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])C(=O)O |
Canonical SMILES | C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])C(=O)O |
Solubility | 0.01 M |
Synonyms | -Nitro-1,3-benzenedicarboxylic Acid; 2-Nitroisophthalic Acid; 3-Carboxy-2-nitrobenzoic Acid |
PubChem Compound | 88806 |
Last Modified | Nov 11 2021 |
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